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4159-77-7

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  • Rose Bengal lactone
    In Stock
    • Cat. No.:
    • B1218424
    • CAS No.:
    • 4159-77-7
    • Molecular Formula:
    • C20H4Cl4I4O5
    • Molecular Weight:
    • 973.7 g/mol
    Description
    Rose bengal free acid is a xanthene dye that is fluorescein bearing bromine substituents at positions 2', 4', 5' and 7' (on the xanthene ring) and iodine substituents at position 2, 3, 4, and 5 (on the phenyl ri...